2-chloro-N-(1-ethyl-4-piperidinyl)benzamide
Overview
Description
2-chloro-N-(1-ethyl-4-piperidinyl)benzamide, also known as CE-123, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound has been found to have significant effects on the central nervous system and has been studied for its potential in treating various neurological disorders. In
Mechanism of Action
The mechanism of action of 2-chloro-N-(1-ethyl-4-piperidinyl)benzamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. This compound has been found to increase the levels of acetylcholine, dopamine, and norepinephrine in the brain, which may contribute to its neuroprotective and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the body. In animal studies, this compound has been shown to increase brain-derived neurotrophic factor (BDNF) levels, which is a protein that promotes the growth and survival of neurons. Additionally, this compound has been found to increase the levels of antioxidants in the brain, which may help protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-(1-ethyl-4-piperidinyl)benzamide in lab experiments is that it has been found to have a high degree of selectivity for certain neurotransmitter systems, which may make it a more effective therapeutic agent. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of studies using this compound.
Future Directions
There are several potential future directions for research on 2-chloro-N-(1-ethyl-4-piperidinyl)benzamide. One area of interest is the potential for this compound to be used in combination with other therapeutic agents to treat neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use. Finally, research on the potential for this compound to be used in the treatment of other conditions, such as anxiety disorders or traumatic brain injury, may also be warranted.
Scientific Research Applications
2-chloro-N-(1-ethyl-4-piperidinyl)benzamide has been studied extensively for its potential as a therapeutic agent in treating various neurological disorders. Some of the conditions that have been investigated include Alzheimer's disease, Parkinson's disease, and depression. This compound has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been found to have antidepressant effects in animal models of depression.
properties
IUPAC Name |
2-chloro-N-(1-ethylpiperidin-4-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-2-17-9-7-11(8-10-17)16-14(18)12-5-3-4-6-13(12)15/h3-6,11H,2,7-10H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRPKVJFIIWNBSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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